[(4-Fluoro-2-methylphenyl)methyl](pentyl)amine

• Molecular Formula: C13H20FN
• Molecular Weight: 209.30 g/mol
• IUPAC Name: N-[(4-fluoro-2-methylphenyl)methyl]pentan-1-amine
• InChI: InChI=1S/C13H20FN/c1-3-4-5-8-15-10-12-6-7-13(14)9-11(12)2/h6-7,9,15H,3-5,8,10H2,1-2H3
• InChI Key: WPNIBPKOWUFLOA-UHFFFAOYSA-N
• Canonical SMILES: CCCCCNCC1=C(C=C(C=C1)F)C

Description

(4-Fluoro-2-methylphenyl)methylamine is a secondary amine characterized by a pentyl chain and a benzyl substituent modified with a fluorine atom and a methyl group at the 4- and 2-positions of the aromatic ring, respectively. The compound’s structure combines lipophilic (pentyl) and electron-withdrawing (fluoro) groups, which influence its physicochemical properties, such as solubility, steric hindrance, and reactivity. Its molecular formula is C₁₃H₁₉FN, with a molecular weight of 208.30 g/mol.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (4-Fluoro-2-methylphenyl)methylamine typically involves the reaction of 4-fluoro-2-methylbenzyl chloride with pentylamine. The reaction is carried out in the presence of a base such as sodium hydroxide or potassium carbonate to neutralize the hydrochloric acid formed during the reaction. The reaction is usually conducted in an organic solvent like dichloromethane or toluene at a temperature range of 0-50°C.

Industrial Production Methods

On an industrial scale, the production of (4-Fluoro-2-methylphenyl)methylamine can be achieved through continuous flow processes. This method allows for better control over reaction conditions, higher yields, and reduced production costs. The use of automated systems and reactors ensures consistent quality and scalability of the compound.

Chemical Reactions Analysis

Alkylation and Acylation Reactions

The secondary amine undergoes alkylation with alkyl halides (e.g., methyl iodide) and acylation with acyl chlorides (e.g., acetyl chloride), forming quaternary ammonium salts or amides, respectively.

Reaction Type	Reagent/Conditions	Product	Yield/Notes
Alkylation	CH₃I, K₂CO₃, DMF, 60°C	Quaternary ammonium salt	Theoretical pathway; analogous to (4-Fluoro-3-methylphenyl)methylamine methylation
Acylation	AcCl, Et₃N, CH₂Cl₂, RT	N-Acetyl derivative	Requires base to neutralize HCl byproduct

The pentyl chain enhances solubility in organic solvents, favoring nucleophilic substitution at the amine center. Steric hindrance from the aromatic substituents may moderate reaction rates.

Oxidation and Reduction

The amine group is susceptible to oxidation and reduction:

• Oxidation : Treatment with H₂O₂ or mCPBA forms an N-oxide.

• Reduction : Not typically required, but catalytic hydrogenation could saturate the aromatic ring under extreme conditions.

Reaction	Reagent	Product	Notes
Oxidation	30% H₂O₂, EtOH, 40°C	N-Oxide derivative	Fluorine’s electron-withdrawing effect stabilizes the oxidized species

Condensation with Carbonyl Compounds

The amine reacts with aldehydes/ketones to form Schiff bases (imines). For example:

• Acetone (propan-2-one) in acidic ethanol yields a substituted imine.

Carbonyl Compound	Conditions	Product
Acetone	HCl (cat.), EtOH, reflux	N-Isopropylidene derivative

This reaction is critical in synthesizing bioactive intermediates, as seen in related fluorinated amines.

Metal-Catalyzed Reactions

The amine participates in metal-mediated transformations, such as:

• Oxime ether formation with nitroso compounds, catalyzed by titanium or manganese complexes .

Catalyst	Substrate	Product
TiCp*Cl₂	RNO	Oxime ether

Electrophilic Aromatic Substitution

The fluorinated phenyl ring undergoes nitration or sulfonation , though reactivity is moderated by fluorine’s electron-withdrawing effect. Substitution occurs preferentially at the meta position relative to fluorine.

Reaction	Reagent	Position
Nitration	HNO₃/H₂SO₄	Meta to F

Complexation with Metals

The lone pair on the nitrogen enables coordination with transition metals (e.g., Mn, Fe), forming complexes used in catalytic cycles or material science .

Scientific Research Applications

(4-Fluoro-2-methylphenyl)methylamine has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Investigated for its potential as a ligand in receptor binding studies.

Medicine: Explored for its potential therapeutic properties, including its use as a precursor in drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of (4-Fluoro-2-methylphenyl)methylamine involves its interaction with specific molecular targets, such as enzymes or receptors. The fluorine atom enhances the compound’s binding affinity and selectivity towards these targets. The compound can modulate various biochemical pathways, leading to its observed effects.

Comparison with Similar Compounds

Substituent Effects on Steric Hindrance and Reactivity

• Steric Parameters (A Values) :
  The pentyl group (A = 1.9) in the target compound imposes moderate steric hindrance compared to bulkier groups like tert-butyl (A = 4.0) or shorter chains like propyl (A = 1.8). This impacts reactivity in nucleophilic or catalytic reactions .
  • Example: (4-Fluorophenyl)(phenyl)methylamine () has a highly branched 2-methylbutan-2-yl group (A ≈ 4.0), leading to reduced reaction rates in sterically demanding environments compared to the pentyl analog.

Aromatic Substituent Modifications

• Electron-Withdrawing vs. Electron-Donating Groups :
  The 4-fluoro-2-methylphenyl group enhances electron withdrawal via fluorine’s inductive effect, contrasting with sulfur-containing analogs like {[4-(methylsulfanyl)phenyl]methyl}(pentyl)amine (), where the methylsulfanyl group donates electrons via resonance. This difference affects electronic density on the amine nitrogen, altering basicity and hydrogen-bonding capacity.

Alkyl Chain Length and Branching

• Linear vs. Branched Chains: The linear pentyl chain in the target compound increases flexibility and lipophilicity compared to branched analogs like (4-fluorophenyl)methylamine ().
• Shorter Chains :
  (4-Fluorophenyl)(phenyl)methylamine () has a propyl chain (C₃), resulting in lower molecular weight (243.32 g/mol vs. 208.30 g/mol) and reduced hydrophobicity compared to the pentyl analog.

Molecular Properties and Physicochemical Data

Table 1: Comparative Analysis of Structural Analogs

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	Steric Parameter (A)	Notable Properties
(4-Fluoro-2-methylphenyl)methylamine (Target)	C₁₃H₁₉FN	208.30	4-Fluoro-2-methylphenyl, pentyl	1.9 (pentyl)	Moderate lipophilicity, electron-withdrawing aromatic group
(4-Fluorophenyl)(phenyl)methylamine ()	C₁₈H₂₂FN	271.37	Biphenyl-fluorophenyl, pentan-2-yl	~2.1 (pentan-2-yl)	Higher steric bulk, planar aromatic system
(4-Fluorophenyl)methylamine ()	C₁₃H₂₀FN	209.31	4-Fluorophenyl, 4-methylpentan-2-yl	~2.5 (branched chain)	Reduced flexibility, higher melting point
{[4-(Methylsulfanyl)phenyl]methyl}(pentyl)amine ()	C₁₃H₂₁NS	223.38	4-Methylsulfanylphenyl, pentyl	1.9 (pentyl)	Electron-rich aromatic group, higher nucleophilicity
[2-(Dimethylamino)-2-phenylethyl][(4-fluorophenyl)methyl]amine ()	C₁₇H₂₁FN₂	272.36	Tertiary amine, fluorophenyl, phenethyl	N/A	Increased basicity due to tertiary amine

Key Findings

Steric Effects : The pentyl group balances reactivity and steric accessibility, unlike bulkier analogs (e.g., 2-methylbutan-2-yl in ) .

Electronic Properties : Fluorine’s electronegativity enhances stability against oxidation compared to electron-donating groups like methylsulfanyl .

Lipophilicity : Longer alkyl chains (e.g., pentyl vs. propyl) increase hydrophobicity, influencing solubility and biological membrane interactions .

Biological Activity

(4-Fluoro-2-methylphenyl)methylamine is a fluorinated aromatic amine that has garnered attention in medicinal chemistry and pharmacology due to its potential biological activities. This article reviews its biological properties, including antibacterial, cytotoxic, and neuropharmacological effects, supported by various research findings and case studies.

Chemical Structure and Properties

The compound is characterized by the presence of a fluorine atom on the aromatic ring, which can significantly influence its biological activity. The chemical formula is C₈H₁₀FN, and it is classified as an arylamine.

Antibacterial Activity

Recent studies have highlighted the antibacterial properties of compounds related to (4-Fluoro-2-methylphenyl)methylamine. For instance, a series of C-2 amine-substituted compounds demonstrated significant antibacterial activity against various strains of bacteria, including Staphylococcus aureus and Escherichia coli. The minimum inhibitory concentrations (MICs) ranged from 4 to 32 μg/mL, indicating a broad-spectrum efficacy .

Table 1: Antibacterial Activity of Related Compounds

Compound	MIC (μg/mL) against S. aureus	MIC (μg/mL) against E. coli
Compound 5m	4	8
Compound 5p	16	32
(4-Fluoro-2-methylphenyl)methylamine	TBD	TBD

Cytotoxicity

The cytotoxic effects of (4-Fluoro-2-methylphenyl)methylamine have been evaluated in various cancer cell lines. Research indicates that compounds with similar structures can induce cell death through mechanisms involving DNA interaction and disruption of cellular integrity . The compound's ability to penetrate cell membranes and accumulate in cells enhances its cytotoxic potential.

Case Study: Cytotoxicity Assessment
In a study assessing the cytotoxicity of fluorinated amines, it was found that compounds with higher lipophilicity exhibited increased cell uptake and cytotoxic effects in human cancer cell lines. This suggests that (4-Fluoro-2-methylphenyl)methylamine may also exhibit similar properties, warranting further investigation into its therapeutic applications.

Neuropharmacological Effects

Fluorinated compounds often show altered pharmacokinetic profiles, which can enhance their neuropharmacological effects. Preliminary studies indicate that (4-Fluoro-2-methylphenyl)methylamine may influence neurotransmitter systems, potentially affecting mood and cognition .

Table 2: Neuropharmacological Effects of Fluorinated Amines

Effect	Observed Outcomes
Dopaminergic activity	Increased dopamine receptor binding
Serotonergic activity	Modulation of serotonin levels
Neurotoxicity	Dose-dependent effects on neuronal viability

Structure-Activity Relationship (SAR)

Understanding the SAR is crucial for optimizing the biological activity of (4-Fluoro-2-methylphenyl)methylamine. The introduction of fluorine at the para position on the aromatic ring has been shown to enhance metabolic stability and alter the compound's interaction with biological targets . Further modifications to the alkyl chain may improve solubility and bioavailability.

Q & A

Basic Research Questions

Q. What synthetic methodologies are commonly employed for the preparation of (4-Fluoro-2-methylphenyl)methylamine, and how are reaction conditions optimized for yield and purity?

• Methodology : The compound can be synthesized via reductive amination or alkylation reactions. Key reagents include alkyl halides (for alkylation) and reducing agents like lithium aluminum hydride (LiAlH4) for intermediate reductions. Temperature control (e.g., 0–25°C for sensitive steps) and pH adjustments (e.g., using NaHCO₃ for workup) are critical for minimizing side products. Purification often involves chromatography (hexane/acetone gradients) or crystallization .
• Optimization : Monitor reaction progress using thin-layer chromatography (TLC) and optimize stoichiometry of borane or amine precursors to reduce unreacted intermediates.

Q. Which analytical techniques are most effective for confirming the structural integrity of (4-Fluoro-2-methylphenyl)methylamine?

• Techniques :

• ¹H/¹³C NMR : Key signals include the fluorine-coupled splitting of aromatic protons (δ 6.8–7.2 ppm) and methylene groups adjacent to the amine (δ 2.5–3.5 ppm).
• HRMS : Confirm molecular formula via exact mass analysis (e.g., [M+H]⁺ ion).
• X-ray crystallography : Resolve stereochemistry and supramolecular interactions (e.g., hydrogen bonding) .

Advanced Research Questions

Q. How do variations in the fluorophenyl substituent position influence the compound's supramolecular interactions, as observed in crystallographic studies?

• Structural Insights : The fluorine atom at the 4-position induces electron-withdrawing effects, altering hydrogen-bonding patterns and crystal packing. For example, intramolecular N–H⋯N bonds stabilize six-membered rings in analogous compounds, while C–H⋯π interactions link molecules into chains .
• Methodological Approach : Perform comparative crystallographic analyses of fluorophenyl derivatives to map substituent effects on lattice energy and polymorphism.

Q. What strategies can address discrepancies in reported biological activity data for (4-Fluoro-2-methylphenyl)methylamine across different experimental models?

• Data Contradiction Analysis :

• Validate assay conditions (e.g., pH, solvent compatibility) to rule out false negatives/positives.
• Use isothermal titration calorimetry (ITC) to quantify binding affinity differences between enzyme isoforms or receptor subtypes .
  • Case Study : Inconsistent antimicrobial activity may arise from variations in bacterial membrane permeability; test compound uptake using fluorescent probes .

Q. How does the fluorine atom's electronic effects modulate the binding affinity of (4-Fluoro-2-methylphenyl)methylamine with biological targets?

• Computational Analysis :

• Docking Studies : The fluorine atom enhances binding via dipole interactions with hydrophobic pockets (e.g., in cytochrome P450 enzymes).
• DFT Calculations : Compare charge distribution and frontier molecular orbitals (HOMO/LUMO) with non-fluorinated analogs to predict reactivity .

Q. What are the critical considerations for designing stability-indicating assays to evaluate (4-Fluoro-2-methylphenyl)methylamine under various pH and temperature conditions?

• Protocol Design :

• Use accelerated stability testing (40°C/75% RH) with HPLC-UV monitoring to detect degradation products (e.g., hydrolysis of the amine group).
• Assess photostability under UV light (ICH Q1B guidelines) due to the fluorophenyl chromophore .
  • Analytical Validation : Ensure method specificity for the parent compound against degradation byproducts using mass spectrometry .